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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-1-

phenylethanol

Cat. No.: B192741 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-(4-Chlorophenyl)-1-phenylethanol, a compound that requires careful

management due to its potential hazards.

Hazard Profile and Safety Summary
1-(4-Chlorophenyl)-1-phenylethanol is classified as harmful if swallowed and presents a

hazard to the aquatic environment with long-lasting effects.[1] The Global Harmonized System

(GHS) of Classification and Labelling of Chemicals further categorizes it with the following

hazards:

Acute toxicity, oral (Category 4)[2]

Skin corrosion/irritation (Category 2)[2]

Serious eye damage/eye irritation (Category 2A)[2]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[2]

A summary of the key hazard information is presented in the table below.
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Hazard
Classification

GHS Category Hazard Statement Pictogram

Acute toxicity, oral Category 4
H302: Harmful if

swallowed
Warning

Skin

corrosion/irritation
Category 2

H315: Causes skin

irritation
Warning

Serious eye

damage/eye irritation
Category 2A

H319: Causes serious

eye irritation
Warning

Specific target organ

toxicity, single

exposure

Category 3
H335: May cause

respiratory irritation
Warning

Hazardous to the

aquatic environment,

long-term hazard

Chronic 2

H411: Toxic to aquatic

life with long lasting

effects

Environmental Hazard

Personal Protective Equipment (PPE)
When handling 1-(4-Chlorophenyl)-1-phenylethanol, it is imperative to use appropriate

personal protective equipment (PPE) to minimize exposure and ensure personal safety.

Eye Protection: Wear chemical safety goggles or a face shield that is tested and approved

under government standards such as NIOSH (US) or EN 166 (EU).[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A laboratory coat or other protective clothing should be worn to

prevent skin contact.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator should be used.[3]
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The primary and most crucial step in the disposal of 1-(4-Chlorophenyl)-1-phenylethanol is to

engage a licensed professional waste disposal service.[2] Do not attempt to dispose of this

chemical down the drain or in regular waste streams.

Step-by-Step Disposal Procedure:

Containerization:

Ensure the waste 1-(4-Chlorophenyl)-1-phenylethanol is stored in a clearly labeled,

sealed, and appropriate container. The original container is often the best choice.

Do not mix with other waste materials unless instructed to do so by the waste disposal

service.

Labeling:

The container must be clearly labeled with the chemical name "1-(4-Chlorophenyl)-1-
phenylethanol" and the appropriate hazard symbols (e.g., "Harmful," "Irritant,"

"Environmental Hazard").

Storage:

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Keep the container tightly closed.

Documentation:

Maintain a log of the waste, including the amount and date of generation. This

documentation is often required by institutional safety offices and waste disposal

companies.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to schedule a pickup.
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Provide them with all necessary information about the waste material.

Spill Management:

In the event of a spill, the following steps should be taken:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill. Do not use combustible materials such as sawdust.

Collect: Carefully scoop the absorbed material into a suitable container for disposal.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose: The collected spill material must be disposed of as hazardous waste following the

procedures outlined above.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Chlorophenyl)-1-phenylethanol.
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Start: Have 1-(4-Chlorophenyl)-1-phenylethanol for Disposal

Is the material in a properly labeled and sealed container?

YES

Yes

NO

No

Store in a designated, secure, and ventilated waste area.

Transfer to a suitable container. Label with chemical name and hazards.

Contact Environmental Health & Safety (EHS) or a licensed waste disposal company.

Provide waste information and schedule a pickup.

Waste is properly disposed of by the licensed service.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-(4-Chlorophenyl)-1-phenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b192741?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-1-phenylethanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-1-phenylethanol
https://www.angenechemical.com/sds/59767-24-7.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/y0000341
https://www.benchchem.com/product/b192741#1-4-chlorophenyl-1-phenylethanol-proper-disposal-procedures
https://www.benchchem.com/product/b192741#1-4-chlorophenyl-1-phenylethanol-proper-disposal-procedures
https://www.benchchem.com/product/b192741#1-4-chlorophenyl-1-phenylethanol-proper-disposal-procedures
https://www.benchchem.com/product/b192741#1-4-chlorophenyl-1-phenylethanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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